![molecular formula C17H20N2O3S B4654384 N-(tert-butyl)-3-[(phenylsulfonyl)amino]benzamide](/img/structure/B4654384.png)
N-(tert-butyl)-3-[(phenylsulfonyl)amino]benzamide
Overview
Description
N-(tert-butyl)-3-[(phenylsulfonyl)amino]benzamide, also known as BAY 43-9006, is a chemical compound that has been extensively studied for its potential therapeutic applications. It is a small molecule inhibitor of several protein kinases, including Raf kinase and vascular endothelial growth factor receptor (VEGFR) tyrosine kinase. These kinases are involved in the regulation of cell growth, differentiation, and angiogenesis, making BAY 43-9006 a promising candidate for the treatment of cancer and other diseases.
Mechanism of Action
N-(tert-butyl)-3-[(phenylsulfonyl)amino]benzamide 43-9006 inhibits several protein kinases, including Raf kinase and VEGFR tyrosine kinase. Raf kinase is a key component of the MAPK/ERK signaling pathway, which is involved in the regulation of cell growth and differentiation. VEGFR tyrosine kinase is involved in the regulation of angiogenesis, the process by which new blood vessels are formed. By inhibiting these kinases, N-(tert-butyl)-3-[(phenylsulfonyl)amino]benzamide 43-9006 disrupts the signaling pathways that promote cancer cell growth and angiogenesis.
Biochemical and Physiological Effects:
N-(tert-butyl)-3-[(phenylsulfonyl)amino]benzamide 43-9006 has been shown to have several biochemical and physiological effects. It inhibits the phosphorylation of several downstream targets of Raf kinase, including MEK and ERK. It also inhibits the phosphorylation of VEGFR and its downstream targets, including AKT and mTOR. These effects lead to the inhibition of cell growth, induction of apoptosis, and inhibition of angiogenesis.
Advantages and Limitations for Lab Experiments
One advantage of N-(tert-butyl)-3-[(phenylsulfonyl)amino]benzamide 43-9006 is that it is a potent inhibitor of several protein kinases, making it a useful tool for studying the role of these kinases in various biological processes. However, one limitation is that it can have off-target effects, inhibiting other kinases that are not its primary targets. This can complicate the interpretation of experimental results.
Future Directions
There are several future directions for research on N-(tert-butyl)-3-[(phenylsulfonyl)amino]benzamide 43-9006. One area of interest is the development of new analogs of the compound that are more potent and selective inhibitors of specific kinases. Another area of interest is the investigation of the mechanisms by which N-(tert-butyl)-3-[(phenylsulfonyl)amino]benzamide 43-9006 induces apoptosis in cancer cells. Finally, there is interest in the development of combination therapies that include N-(tert-butyl)-3-[(phenylsulfonyl)amino]benzamide 43-9006 and other targeted agents for the treatment of cancer.
Scientific Research Applications
N-(tert-butyl)-3-[(phenylsulfonyl)amino]benzamide 43-9006 has been extensively studied for its potential therapeutic applications. It has been shown to inhibit the growth of various cancer cell lines, including melanoma, renal cell carcinoma, and hepatocellular carcinoma. It has also been tested in preclinical and clinical trials for the treatment of these and other cancers.
properties
IUPAC Name |
3-(benzenesulfonamido)-N-tert-butylbenzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O3S/c1-17(2,3)18-16(20)13-8-7-9-14(12-13)19-23(21,22)15-10-5-4-6-11-15/h4-12,19H,1-3H3,(H,18,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AYXPNYGHAAWKKG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NC(=O)C1=CC(=CC=C1)NS(=O)(=O)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-tert-butyl-3-[(phenylsulfonyl)amino]benzamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.